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Compound of Interest

Compound Name: Cardiopet

Cat. No.: B3064052 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals utilizing the Canine

Cardiopet® proBNP test.

Frequently Asked Questions (FAQs)
Q1: What is N-terminal pro-B-type natriuretic peptide (NT-proBNP) and why is it a valuable

biomarker in canines?

A1: N-terminal pro-B-type natriuretic peptide (NT-proBNP) is a fragment of the pro-hormone

proBNP, which is released by cardiac muscle cells (cardiomyocytes) in response to stretching

and stress.[1][2][3] When the heart experiences increased pressure or volume overload,

common in many heart diseases, the production and secretion of proBNP increase.[3] The pro-

hormone is then cleaved into the biologically active B-type natriuretic peptide (BNP) and the

inactive but more stable NT-proBNP fragment.[3][4][5] Due to its longer half-life and stability,

NT-proBNP is an ideal biomarker for quantitatively assessing the degree of myocardial stretch

and stress.[4][5] Its measurement aids in the early detection, diagnosis, and staging of heart

disease in dogs.[6][7][8]

Q2: How should a "borderline" or "gray zone" Cardiopet® proBNP result be interpreted?

A2: A borderline result, typically in the range of 900–1,800 pmol/L for dogs with clinical signs

consistent with cardiac disease, indicates increased stretch and stress on the myocardium.[9]

However, results within this range are not definitive for diagnosing congestive heart failure
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(CHF) as the cause of clinical signs, as other conditions can lead to similar elevations.[9][10]

Therefore, a borderline result should always be interpreted in conjunction with a thorough

clinical evaluation, including physical examination, thoracic radiographs, and potentially an

echocardiogram, to determine the clinical significance.[6][9]

Q3: What non-cardiac factors can influence a canine's proBNP levels?

A3: Several non-cardiac factors can lead to elevated NT-proBNP concentrations, potentially

causing misleading results. These include:

Kidney Disease: NT-proBNP is primarily cleared by the kidneys, so renal insufficiency or

azotemia can lead to increased concentrations.[10][11]

Pulmonary Hypertension: Severe pulmonary hypertension can cause an elevation in NT-

proBNP levels.[10][12][13]

Systemic Hypertension: High blood pressure can also put stress on the heart and lead to

increased NT-proBNP.[10]

Age: Healthy older dogs (>8 years) may have significantly higher plasma NT-proBNP

concentrations compared to younger dogs.[14]

Breed: Some breeds, like Labrador Retrievers and Newfoundlands, may have normally

higher proBNP readings than other breeds.[15]

It's important to note that anxiety or stress from a veterinary visit does not raise proBNP levels,

as the test measures heart cell activity, not heart rate or adrenaline levels.[11]

Q4: Can the Cardiopet® proBNP test be used to differentiate between cardiac and respiratory

causes of dyspnea?

A4: Yes, the Cardiopet® proBNP test is a valuable tool in distinguishing between cardiac and

non-cardiac causes of respiratory signs like coughing or difficulty breathing.[8][16] In dogs

presenting with respiratory signs, an NT-proBNP concentration below 900 pmol/L makes

congestive heart failure unlikely.[9][10] Conversely, a result greater than 1,800 pmol/L strongly

suggests that the clinical signs are due to heart failure.[9] The borderline range of 900-1,800
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pmol/L requires further diagnostic investigation to differentiate between cardiac and respiratory

disease.[9][10]

Troubleshooting Guides
Issue: Unexpectedly high proBNP result in an asymptomatic dog.

Review Patient Signalment: Consider the dog's breed and age, as certain breeds and older

dogs can have higher baseline NT-proBNP levels.[14][15]

Assess Renal Function: Evaluate serum creatinine and BUN to rule out kidney disease,

which can decrease NT-proBNP clearance and falsely elevate results.[10][11]

Measure Blood Pressure: Check for systemic hypertension, which can increase myocardial

wall stress.[10]

Consider Further Diagnostics: If other factors are ruled out, an unexpectedly high result may

indicate early, occult heart disease. An echocardiogram is recommended to assess cardiac

structure and function.[9]

Issue: proBNP result is in the borderline range (900-1,800 pmol/L) in a dog with respiratory

signs.

Perform Thoracic Radiographs: This is crucial to assess heart size and shape (e.g., Vertebral

Heart Score) and to look for evidence of pulmonary edema, which would support a diagnosis

of congestive heart failure.[9]

Conduct an Echocardiogram: This will provide detailed information about cardiac structure,

function, and pressures, helping to confirm or rule out significant heart disease.[9]

Evaluate for Concurrent Respiratory Disease: Even with a borderline proBNP, primary

respiratory disease cannot be ruled out and should be investigated.[10]

Data Presentation
Table 1: Interpretive Criteria for Canine Cardiopet® proBNP Test
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NT-proBNP
Concentration
(pmol/L)

Interpretation for
Dogs with
Suspected Heart
Disease (e.g.,
murmur)

Interpretation for
Dogs with Clinical
Signs (e.g.,
respiratory
distress)

Recommended
Next Steps

< 900

Clinically significant

heart disease is

unlikely.

The likelihood that

clinical signs are due

to heart failure is low.

Consider other causes

for clinical signs. For

Doberman Pinschers,

a result ≥735 pmol/L

may indicate

increased risk for

occult dilated

cardiomyopathy.[9]

900 - 1,800

Increased myocardial

stretch and stress.

Clinically significant

heart disease is likely.

Increased myocardial

stretch and stress.

Does not reliably

differentiate between

cardiac and non-

cardiac causes of

clinical signs.

Additional diagnostics

such as thoracic

radiographs and an

echocardiogram are

recommended.[9]

> 1,800

Increased myocardial

stretch and stress.

Clinically significant

heart disease is highly

likely.

The likelihood that

clinical signs are due

to heart failure is high.

Additional diagnostics

are recommended to

diagnose and assess

the severity of the

disease.[9]

> 1,500 (in dogs <20

kg with MVD)

Increased risk of heart

failure in the next 12

months.

Not specified.

Thoracic radiographs

and vertebral heart

score (VHS) are

required at a

minimum.[9]

Experimental Protocols
Methodology for Cardiopet® proBNP Assay
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The Cardiopet® proBNP test is a quantitative immunoassay. While the specific proprietary

details of the IDEXX assay are not publicly available, the general principles of such an assay

are as follows:

Sample Collection and Handling:

Collect a whole blood sample in an EDTA (purple top) tube.

Centrifuge the sample to separate the plasma.

It is recommended to transfer the plasma to a new tube. Some manufacturers advise the

use of a protease inhibitor immediately after collection to prevent degradation of NT-

proBNP.[6]

Samples should be refrigerated immediately after collection.[6]

Assay Principle (Presumed to be an ELISA - Enzyme-Linked Immunosorbent Assay):

The assay likely utilizes a sandwich ELISA format.

Wells of a microtiter plate are coated with a capture antibody specific for an epitope on the

canine NT-proBNP molecule.

The canine plasma sample is added to the wells, and any NT-proBNP present binds to the

capture antibody.

After a washing step to remove unbound substances, a detection antibody, also specific

for NT-proBNP but at a different epitope and conjugated to an enzyme (e.g., horseradish

peroxidase), is added.

This detection antibody binds to the captured NT-proBNP, forming a "sandwich".

Another wash step removes any unbound detection antibody.

A substrate for the enzyme is added, which is converted by the enzyme into a colored

product.

The intensity of the color is proportional to the amount of NT-proBNP in the sample.
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The color change is measured using a spectrophotometer (plate reader).

Quantification:

A standard curve is generated using known concentrations of canine NT-proBNP.

The concentration of NT-proBNP in the patient sample is determined by comparing its

absorbance to the standard curve.

Results are reported in pmol/L.

Mandatory Visualizations
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Caption: Signaling pathway of natriuretic peptide release and action.
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Canine with Clinical Signs
(e.g., Cough, Dyspnea)

Measure Cardiopet® proBNP

proBNP Result
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Perform Additional Diagnostics:
- Thoracic Radiographs (VHS)

- Echocardiogram
- Blood Pressure
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Caption: Diagnostic workflow for a canine with a borderline proBNP result.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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